Cas no 1258613-10-3 (5-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid)
1258613-10-3 structure
Product Name:5-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid
CAS No:1258613-10-3
MF:C13H10ClNO2
MW:247.677002429962
CID:2760881
PubChem ID:53223425
Update Time:2025-04-21
5-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-(2-CHLORO-4-METHYLPHENYL)NICOTINIC ACID
- 1258613-10-3
- MFCD18085620
- DTXSID00687592
- 5-(2-Chloro-4-methylphenyl)nicotinic acid, 95%
- 5-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid
-
- Inchi: 1S/C13H10ClNO2/c1-8-2-3-11(12(14)4-8)9-5-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
- InChI Key: OPZXMMAKPMVFTP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)C=CC=1C1C=NC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 247.0400063Da
- Monoisotopic Mass: 247.0400063Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 50.2Ų
5-(2-Chloro-4-methylphenyl)pyridine-3-carboxylic acid Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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